3-Bromopentane

• IUPAC Name: 3-bromopentane
• InChI: InChI=1S/C5H11Br/c1-3-5(6)4-2/h5H,3-4H2,1-2H3
• InChI Key: VTOQFOCYBTVOJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)Br
• Molecular Formula: C5H11Br
• DSSTOX Substance ID: DTXSID2061987
• Molecular Weight: 151.04 g/mol
• CAS RN: 1809-10-5

Description

3-Bromopentane is a bromoalkane and an isomer of bromopentane. It is a colorless liquid used in the preparation of 2-(1-ethyl-propoxy)-isoindole-1,3-dione and is employed in organic synthesis.

Synthesis Analysis

3-Bromopentane is used as a key intermediate in the synthesis of various chemicals, including dyes, pigments, and lubricants. It is also used as a herbicide and pesticide intermediate in the agrochemical industry.

Molecular Structure Analysis

The molecular formula of 3-Bromopentane is C5H11Br. It contains a total of 17 atoms; 11 Hydrogen atoms, 5 Carbon atoms, and 1 Bromine atom. The chemical structure image of 3-Bromopentane specifies the molecular geometry, i.e., the spatial arrangement of atoms in the chemical formula of 3-Bromopentane and the chemical bonds that hold the atoms together.

Chemical Reactions Analysis

The bromination of six isomeric alcohols is adapted to a discovery-based organic chemistry laboratory experiment. In this experiment, students are provided an alcohol starting material and are charged with determining the product or product mixture produced using relevant spectroscopic data.

Physical And Chemical Properties Analysis

3-Bromopentane has a molecular weight of 151.04 g/mol. It has a XLogP3-AA value of 2.8, indicating its partition coefficient between octanol and water. It has 0 Hydrogen bond donor count and 0 Hydrogen bond acceptor count. It has 2 rotatable bonds. Its exact mass and monoisotopic mass are 150.00441 g/mol. It has a topological polar surface area of 0 Ų. It has a heavy atom count of 6.

Scientific Research Applications

Organic Synthesis

. . It’s used in various reactions such as substitution, elimination, and addition reactions, serving as a stepping stone to more complex molecules in organic synthesis.

Pharmaceutical Research

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Material Science

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Chemical Engineering

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Safety And Hazards

3-Bromopentane is a highly flammable liquid and vapor. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Thermal decomposition can lead to the release of irritating gases and vapors. Containers may explode when heated. Vapors may form explosive mixtures with air. Vapors may travel to the source of ignition and flash back.

Synthesis routes and methods

Procedure details

A solution of 3-bromopentane was prepared by dissolving 1 mmole in acetonitrile (1 ml). A portion of this solution (0.12 ml, equivalent to 0.12 mmol) was added to a test tube. 2-(Butyloxy)-8-(methyloxy)-9-[2-(3-piperidinyl)ethyl]-9H-purin-6-amine (435 mg, 1.2 mmol) was dissolved in DMF (6.0 ml) and an aliquot (0.5 ml, 0.1 mmol) dispensed to the tube. DIPEA (40 μL, 0.23 mmol) and potassium carbonate (46 mg, 0.3 mmol) added, and heated to 50° C. for 18 hr. An additional aliquot of 3-bromopentane in acetonitrile (80 uL, 0.08 mmol) (total added 0.2 mmol) and DIPEA (40 uL, 0.23 mmol) was added and continued stirring with heat at 50° C. for a further 18 hours. DMSO:MeOH (200 uL) was added, the mixture filtered and purified by Mass Directed AutoPrep (Method A). The solvent was evaporated in vacuo using the Genevac. The residue was redissolved in a solution of 4M HCl/dioxane (0.2 ml) and allowed to stand at room temperature for 4 hours. The solvent was dried under a stream of nitrogen in the Radleys blowdown apparatus. The material was redissolved in methanol (0.5 ml) and applied to an aminopropyl SPE (0.1 g, 3 ml, preconditioned in methanol (1.5 ml)). The product was eluted with additional methanol (1.5 ml). The solvent was removed to give the title compound (6 mg).